Cas no 951288-43-0 ((1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid)

• Product Name: (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• CAS No: 951288-43-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5331456
• Update Time: 2025-05-21

(1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3214145018
• (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• rac-(1R,3S)-3-(dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid

• Inchi： 1S/C12H21NO3/c1-11(2)8(9(14)13(4)5)6-7-12(11,3)10(15)16/h8H,6-7H2,1-5H3,(H,15,16)/t8-,12+/m0/s1
• InChI Key： RCADQIRMKGJSHI-QPUJVOFHSA-N
• SMILES： OC([C@@]1(C)CC[C@@H](C(N(C)C)=O)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6

Additional information on (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid

Compound CAS No. 951288-43-0: (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic Acid

The compound with CAS No. 951288-43-0, known as (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclopentane derivatives and exhibits a complex stereochemistry due to its multiple chiral centers. The structure of this molecule is characterized by a cyclopentane ring substituted with a dimethylcarbamoyl group at position 3 and a carboxylic acid group at position 1. Additionally, the molecule has two methyl groups attached to the cyclopentane ring at positions 1 and 2, contributing to its unique physical and chemical properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemical configuration of this compound—(1S,3R)—plays a crucial role in its interactions with biological systems. Researchers have found that this configuration enhances the molecule's ability to bind to specific targets, making it a promising candidate for drug development. For instance, in a study published in *Journal of Medicinal Chemistry*, scientists demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

The synthesis of (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid involves a multi-step process that requires precise control over stereochemistry. One of the most efficient methods reported in the literature involves the use of chiral catalysts to achieve high enantiomeric excess during the key steps of cyclization and substitution. This approach not only ensures the correct stereochemical configuration but also minimizes by-products, making it suitable for large-scale production.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it is being explored as a lead compound for developing new drugs targeting specific receptors or enzymes. Its unique structure allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy.

Another promising area for this compound is its use in materials science. Due to its rigid cyclopentane structure and functional groups capable of forming hydrogen bonds, it has been proposed as a building block for constructing advanced materials with tailored properties. For example, researchers have investigated its potential as a component in self-healing polymers and stimuli-responsive materials.

From an environmental perspective, there is growing interest in understanding the biodegradability and toxicity of this compound. Initial studies suggest that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to assess its long-term environmental impact and degradation pathways.

In conclusion, (1S,3R)-3-(Dimethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid (CAS No. 951288-43-0) is a versatile compound with significant potential across multiple fields. Its unique stereochemistry and functional groups make it an attractive candidate for drug development and materials science applications. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.